BENGHE Foundational & Exploratory

Check Availability & Pricing

Risotilide: A Technical Guide for Drug
Development Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Risotilide

Cat. No.: B1679345

For Research Use Only. Not for human or veterinary use.

This document provides a comprehensive technical overview of Risotilide and its
hydrochloride salt, intended for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

Risotilide is a synthetic compound classified as a sulfonamide derivative. The chemical
structures of Risotilide and its hydrochloride salt are presented below.

Risotilide QRisotiIide Chemical Structure
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A summary of the chemical identifiers and physicochemical properties for both forms of the

molecule is provided in the tables below. Gaps in the available data are noted as "Not

Available."

Table 1: Chemical Identification of Risotilide and

Risotilide Hydrochloride

Identifier Risotilide Risotilide Hydrochloride
4-(methanesulfonamido)-N- 4-(methanesulfonamido)-N-
ropan-2-yl-N-[2-(propan-2- ropan-2-yl-N-[2-(propan-2-

IUPAC Name prop yl-N-[2-(prop prop yl-N-[2-(prop
ylamino)ethyllbenzenesulfona ylamino)ethyllbenzenesulfona
mide[1] mide;hydrochloride[2]

CAS Number 120688-08-6[1] 116907-13-2[3]

Molecular Formula

C15H27N304S2[1]

C15H28CIN304S2[2]

SMILES String

CC(C)NCCN(C(C)C)S(=0)
(=0)C1=CC=C(C=C1)NS(=0)
(=0)C[4]

CC(C)NCCN(C(C)C)S(=0)
(=0)C1=CC=C(C=C1)NS(=0)
(=0)C.CI[2]

Table 2: Physicochemical Properties of Risotilide and

Risotilide Hydrochloride

Property Risotilide Risotilide Hydrochloride
Molecular Weight 377.53 g/mol [4] 413.99 g/mol [5]
Appearance Solid powder Not Available

Melting Point Not Available Not Available

Boiling Point Not Available 510.6°C at 760 mmHg
Solubility Soluble in DMSO Not Available

pKa Not Available Not Available

Pharmacological Profile
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Mechanism of Action

Risotilide is characterized as a potassium channel blocker.[6] Compounds in this class
typically exert their effects by prolonging the repolarization phase of the cardiac action
potential.[6] This is achieved through the inhibition of potassium efflux through cell membranes.
[6] The primary target for many Class Il antiarrhythmic agents is the rapid component of the
delayed rectifier potassium current (IKr), encoded by the hERG gene.[6][7] By blocking these
channels, Risotilide is expected to increase the action potential duration and the effective

refractory period in cardiac myocytes.[6]

The following diagram illustrates a generalized signaling pathway for a potassium channel

blocker like Risotilide.

General Signaling Pathway of a Potassium Channel Blocker
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Caption: Generalized signaling pathway of a potassium channel blocker.

Pharmacokinetics and Pharmacodynamics

Detailed pharmacokinetic (absorption, distribution, metabolism, excretion) and
pharmacodynamic data for Risotilide in any species, including humans, are not currently
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available in the public domain.

Experimental Protocols

Specific experimental protocols for Risotilide are not available. However, based on its
mechanism of action as a potassium channel blocker, the following are representative
methodologies that would be employed to characterize its activity.

Electrophysiological Studies

Patch-clamp electrophysiology is the gold standard for studying the effects of a compound on
ion channels.

Objective: To determine the inhibitory effect of Risotilide on specific potassium channel
currents (e.g., IKr, IKs, IK1) in isolated cardiomyocytes or in cell lines heterologously
expressing these channels.

Typical Workflow:
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Typical Patch-Clamp Electrophysiology Workflow
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Caption: Workflow for patch-clamp electrophysiology experiments.

Action Potential Duration Measurement

Objective: To assess the effect of Risotilide on the action potential duration (APD) in isolated
cardiac tissue (e.g., papillary muscle, Purkinje fibers) or single cardiomyocytes.

Methodology:
o Dissect and prepare cardiac tissue or isolate single cardiomyocytes.
o Place the preparation in a superfusion chamber with appropriate physiological solution.

o Use sharp microelectrodes or patch-clamp techniques to record action potentials at a
baseline stimulation frequency.
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 Introduce Risotilide at varying concentrations into the superfusate.

e Record changes in action potential parameters, particularly APD at 50% and 90%
repolarization (APD50 and APD90).

e Analyze the data to determine the concentration-dependent effects of Risotilide on APD.

Synthesis

A detailed, step-by-step synthesis protocol for Risotilide is not publicly available. However, a
plausible synthetic route can be conceptualized based on its chemical structure, likely involving
the formation of sulfonamide bonds. A general retrosynthetic analysis is depicted below.

Conceptual Retrosynthetic Analysis of Risotilide
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Caption: Conceptual retrosynthetic analysis of Risotilide.

Clinical Development

There is no publicly available information regarding any clinical trials of Risotilide.
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Conclusion

Risotilide is a sulfonamide derivative with potential as a potassium channel blocker for the
treatment of cardiac arrhythmias. While its basic chemical structure is known, there is a
significant lack of publicly available data regarding its detailed physicochemical properties,
pharmacokinetics, pharmacodynamics, and clinical development. Further research is required
to fully characterize its pharmacological profile and evaluate its therapeutic potential. The
experimental approaches outlined in this guide provide a framework for such future
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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